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Compound of Interest

Compound Name:
3,5-Dichlorophenylhydrazine

hydrochloride

Cat. No.: B046826 Get Quote

This guide provides critical safety protocols and logistical information for the handling and

disposal of 3,5-Dichlorophenylhydrazine hydrochloride, tailored for researchers, scientists,

and drug development professionals. Adherence to these procedures is vital for ensuring

laboratory safety.

Hazard Summary
3,5-Dichlorophenylhydrazine hydrochloride is a chemical that poses significant health risks.

It is harmful if swallowed, inhaled, or in contact with skin.[1] It causes skin and serious eye

irritation, may cause respiratory irritation, and is suspected of causing cancer.[1] It may also

cause an allergic skin reaction.[1]

Chemical and Physical Properties
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Property Value

CAS Number 63352-99-8[1][2][3]

Molecular Formula C₆H₆Cl₂N₂ · HCl[1][3]

Molecular Weight 213.49 g/mol [2][3]

Appearance Off-white powder[4]

Melting Point 208-210 °C (decomposes)[3][4]

Hazard Classifications

Acute Toxicity (Oral, Dermal, Inhalation) -

Category 4, Skin Irritation - Category 2, Eye

Irritation - Category 2, Skin Sensitization -

Category 1, Carcinogenicity - Category 2,

Specific Target Organ Toxicity (Single Exposure,

Respiratory Irritation) - Category 3[1][3]

Operational and Safety Protocols
Strict adherence to the following procedures is mandatory to minimize risk and ensure a safe

laboratory environment.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The level of PPE

should be determined by a thorough risk assessment of the specific procedures being

performed.
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PPE Category Specifications

Hand Protection

Wear appropriate protective gloves to prevent

skin exposure.[4] Butyl rubber is a

recommended material for handling hydrazine

compounds.[5]

Eye/Face Protection

Use chemical safety goggles that meet OSHA's

eye and face protection regulations in 29 CFR

1910.133 or European Standard EN166.[4] A

face shield may be required where a splash

hazard exists.[6][7]

Respiratory Protection

Use a NIOSH-approved dust mask (e.g., N95)

or a respiratory protection program that meets

OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements when workplace conditions

warrant a respirator's use.[3][4]

Skin/Body Protection

Wear a lab coat, long pants, and closed-toed

shoes.[8] For tasks with a higher risk of

exposure, a chemical-resistant apron or

protective suit is recommended.[5]

Contaminated leather items like shoes and belts

should be removed and destroyed.[1]

Handling and Storage Plan
Proper handling and storage are crucial to prevent accidental exposure and maintain chemical

integrity.

Handling:

Ventilation: Always handle this substance in a well-ventilated area or a chemical fume hood.

[1][8]

Personal Contact: Avoid all personal contact, including breathing dust or fumes.[1]
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Hygiene: Do not eat, drink, or smoke when using this product.[1] Wash hands and any

exposed skin thoroughly after handling.[2][4] Contaminated work clothing should be

laundered separately before reuse.[1]

Storage:

Conditions: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.

[1][8]

Security: The storage area should be locked up or accessible only to authorized personnel.

[9]

Incompatibilities: Keep away from strong oxidizing agents.[10]

Emergency and Disposal Plan
Immediate and appropriate action during an emergency is critical.

First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[1] If breathing has

stopped, provide artificial respiration.[11] Seek

immediate medical attention.[7][12]

Skin Contact

Immediately remove all contaminated clothing.

[1] Flush the skin with plenty of soap and water

for at least 15 minutes.[1][11] Seek medical

attention if irritation develops or persists.[1]

Eye Contact

Immediately flush the eyes with large amounts

of running water for at least 15 minutes, making

sure to lift the upper and lower eyelids

occasionally.[1] Removal of contact lenses

should only be done by skilled personnel.[1]

Seek immediate medical attention.[1][7]

Ingestion

Rinse the mouth with water.[1] Do NOT induce

vomiting.[4] Call a poison center or doctor

immediately for treatment advice.[10]

Spill Response Protocol
Treat any spill of this material as a major event requiring immediate and cautious action.

Evacuation: Evacuate the immediate area and notify colleagues and supervisors.[7][12]

Ventilation: Ensure the area is well-ventilated.

Containment: For minor spills, use dry clean-up procedures.[1] Avoid generating dust.[1]

Dampen the material with water to prevent dusting before sweeping.[1]

Cleanup: Use a vacuum cleaner fitted with a HEPA filter or sweep up the material and place

it into a suitable, sealed container for disposal.[1]

Decontamination: Wash the spill area thoroughly with water.[1] Equipment used for cleanup

should be decontaminated after use.[1]
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Disposal Plan
Waste disposal must be conducted in accordance with all local, state, and federal regulations.

Waste Classification: This material may be considered hazardous waste.

Containers: Collect residue and place it in sealed, labeled containers for disposal.[1] Empty

containers may still present a chemical hazard and should be handled appropriately.[1]

Procedure: Do not discharge into sewers or waterways.[1] Consult your institution's

environmental health and safety (EHS) office or a licensed professional waste disposal

service to ensure proper disposal.[1]

Workflow Visualization
The following diagram outlines the logical steps for responding to a chemical spill.
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Caption: Workflow for Emergency Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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